Cas no 1806170-27-3 (Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate)

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate is a versatile trifluoromethyl- and trifluoromethoxy-substituted pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its bromomethyl group enables further functionalization through nucleophilic substitution or cross-coupling reactions, while the electron-withdrawing trifluoromethyl and trifluoromethoxy moieties enhance reactivity and metabolic stability in target molecules. The ethyl ester functionality provides additional flexibility for hydrolysis or transesterification. This compound is particularly valuable in the development of bioactive molecules, where its structural motifs contribute to improved lipophilicity and binding affinity. High purity and well-defined reactivity make it a reliable intermediate for advanced heterocyclic chemistry applications.
Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate structure
1806170-27-3 structure
Product Name:Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate
CAS No:1806170-27-3
MF:C12H10BrF6NO3
MW:410.107123851776
CID:4843765
Update Time:2025-11-01

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate
    • Inchi: 1S/C12H10BrF6NO3/c1-2-22-9(21)3-6-7(11(14,15)16)5-20-8(4-13)10(6)23-12(17,18)19/h5H,2-4H2,1H3
    • InChI Key: OYRHKDFNDFUPNQ-UHFFFAOYSA-N
    • SMILES: BrCC1C(=C(CC(=O)OCC)C(C(F)(F)F)=CN=1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 403
  • XLogP3: 3.7
  • Topological Polar Surface Area: 48.4

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029081528-1g
Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate
1806170-27-3 97%
1g
$1,460.20 2022-03-31

Additional information on Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806170-27-3): An Overview of a Promising Heterocyclic Compound

Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806170-27-3) is a complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, trifluoromethoxy, and trifluoromethyl substituents, offers a wide range of potential applications in drug discovery and development.

The bromomethyl group in the compound provides a reactive site for various chemical transformations, making it an attractive candidate for synthetic intermediates. The presence of trifluoromethoxy and trifluoromethyl substituents imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic profile. These features have been extensively studied in recent years to understand their impact on the compound's behavior in biological systems.

Recent studies have highlighted the potential of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate as a lead compound for the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2022) demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting key enzymes involved in the inflammatory response. The researchers found that the compound's ability to modulate these enzymes is attributed to its unique combination of functional groups, which allow for precise interactions with target proteins.

In another notable study, published in *Bioorganic & Medicinal Chemistry Letters* (2021), researchers explored the use of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate as a scaffold for the design of antiviral agents. The study revealed that derivatives of this compound showed promising activity against several viral strains, including influenza and herpes simplex virus. The bromomethyl group was found to be crucial for enhancing the antiviral potency, while the trifluoromethoxy and trifluoromethyl substituents contributed to improved metabolic stability and reduced toxicity.

The synthetic accessibility of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate has also been a focus of recent research. A paper published in *Organic Letters* (2020) described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also allows for the facile introduction of various functional groups, facilitating the exploration of structure-activity relationships (SAR) studies.

From a pharmacological perspective, Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate has shown promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit cancer cell proliferation by targeting specific signaling pathways involved in cell growth and survival. Additionally, animal models have indicated that this compound has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it a viable candidate for further clinical evaluation.

The potential applications of Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate extend beyond its direct therapeutic use. The compound's unique chemical structure makes it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. For example, researchers at the University of California, San Francisco (UCSF), have utilized this compound as a building block to develop novel inhibitors of protein-protein interactions (PPIs), which are known to play critical roles in various diseases.

In conclusion, Ethyl 2-(bromomethyl)-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-acetate (CAS No. 1806170-27-3) represents a promising heterocyclic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic properties make it an attractive candidate for the development of novel therapeutic agents targeting inflammation, viral infections, cancer, and other diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent